![molecular formula C7H6BrN3 B3026601 4-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine CAS No. 1024741-95-4](/img/structure/B3026601.png)
4-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine
Overview
Description
4-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine is a chemical compound with the molecular formula C7H6BrN3 and a molecular weight of 212.055 . It is used for proteomics research .
Synthesis Analysis
The synthesis of triazolo[1,5-a]pyridine derivatives has been reported in various studies . For instance, one study described the synthesis of triazolo[4,3-a]quinoxaline derivatives via aromatic nucleophilic substitution . Another review summarized the synthetic methods of triazole compounds from various nitrogen sources .Molecular Structure Analysis
Triazole compounds, including this compound, contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain . These compounds are capable of binding in the biological system with a variety of enzymes and receptors .Chemical Reactions Analysis
Triazole compounds, including this compound, have been used in various chemical reactions . For example, they have been used in the synthesis of various pharmaceuticals and biologically important compounds .Scientific Research Applications
Pyridylcarbene Formation
4-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine can undergo thermal decomposition to form a pyridylcarbene intermediate. This process involves nitrogen expulsion and stabilization of the carbene, leading to the formation of various bromopyridine derivatives (Abarca, Ballesteros, & Blanco, 2006).
Reactions with Electrophiles
When treated with electrophiles like chlorine, bromine, or mercuric acetate, triazolo[1,5-a]pyridine yields dichloromethyl-, dibromomethyl-, and alkoxy(alkoxymercurio)methyl-pyridines. The mechanism of these transformations involves nitrogen loss and has been studied extensively (Jones et al., 1981).
Herbicidal Activity
Certain N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, which include derivatives of this compound, have been found to exhibit excellent herbicidal activity on a broad spectrum of vegetation at low application rates (Moran, 2003).
Synthesis and X-ray Structure
The synthesis and characterization of triazolopyridines, including this compound, have been conducted using chlorinated agents. X-ray diffraction studies have been used to determine their crystal structures, aiding in understanding their molecular architecture (El-Kurdi et al., 2021).
Ring Opening Reactions
The triazole ring in triazolopyridines can be opened with loss of nitrogen. This process has been studied using various reagents, leading to the formation of pyridine derivatives. This research helps in understanding the reactivity and potential applications of these compounds (Jones, Mouat, & Tonkinson, 1985).
Stability and Aromatic Properties
The triazolo[1,5-a]pyridine ring demonstrates stability and properties akin to aromatic compounds. Studies involving nitration and catalytic reduction of derivatives have been conducted, providing insights into the chemical behavior and stability of these molecules (Okamoto, Hirobe, & Yabe, 1966).
Mechanism of Action
Target of Action
The primary target of 4-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is often overexpressed in cancer cells . Therefore, inhibiting CDK2 is an appealing strategy for cancer treatment .
Mode of Action
This compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to the death of cancer cells . The compound’s interaction with CDK2 also induces apoptosis within the cells .
Biochemical Pathways
The compound’s action primarily affects the cell cycle regulation pathway by inhibiting CDK2 . This disruption leads to cell cycle arrest and apoptosis, significantly inhibiting the growth of cancer cells .
Result of Action
The compound shows superior cytotoxic activities against MCF-7 and HCT-116 cancer cell lines, with IC50 values in the nanomolar range . This indicates that the compound is highly effective at inhibiting the growth of these cancer cells .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound’s reactivity can be affected by the presence of electrophiles . Additionally, the compound can undergo spontaneous electrocyclic ring opening to form isomeric α-diazoimines , which may affect its stability and efficacy.
Future Directions
Properties
IUPAC Name |
4-bromo-3-methyltriazolo[1,5-a]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3/c1-5-7-6(8)3-2-4-11(7)10-9-5/h2-4H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMCHLDIYKXARCT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=CN2N=N1)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80679435 | |
Record name | 4-Bromo-3-methyl[1,2,3]triazolo[1,5-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80679435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1024741-95-4 | |
Record name | 4-Bromo-3-methyl[1,2,3]triazolo[1,5-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80679435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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